Cas no 470480-32-1 ((S,S',R,R')-TangPhos)

• Product Name: (S,S',R,R')-TangPhos
• CAS No: 470480-32-1
• MF: C₁₆H₃₂P₂
• MW: 286.373
• CID: 930677
• Update Time: 2019-03-21

(S,S',R,R')-TangPhos Chemical and Physical Properties

Names and Identifiers

• (2R)-1-tert-butyl-2-[(2R)-1-tert-butylphospholan-2-yl]phospholane
• (1S,1S inverted exclamation marka,2R,2R inverted exclamation marka)-1,1 inverted exclamation marka-Di-tert-butyl-(2,2 inverted exclamation marka)-diphospholane
• (1S,1S',2R,2R')-1,1'-di-tert-butyl-(2,2')-diphospholane
• (1S,1'S,2R,2'R)-1,1'-di-tert-butyl-[2,2']-diphospholanyl
• (S,S inverted exclamation marka,R,R inverted exclamation marka)-TangPhos
• (S,S',R,R')-Tangphos
• (S,S′,R,R′)-TangPhos
• 1S,1S',2R,2R'-1,1'-di-t-butyl-[2,2']diphospholane
• (S,S',R,R')-TangPhos

Computed Properties

• Exact Mass: 286.19800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7

Experimental Properties

• Color/Form: Not available
• Melting Point: 60-65 °C
• PSA: 27.18000
• LogP: 5.87200
• Solubility: Not available

(S,S',R,R')-TangPhos Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22; S24/25
• Risk Phrases：R36/37/38